Cas no 318247-57-3 ([1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate)

• Product Name: [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate
• CAS No: 318247-57-3
• MF: C₂₀H₁₉ClN₂O₃
• MW: 370.829464197159
• CID: 4645422
• Update Time: 2025-05-20

[1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-, [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl ester
• [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate

• Inchi： 1S/C20H19ClN2O3/c1-14-8-10-16(11-9-14)26-20-17(13-25-18(24)12-21)19(22-23(20)2)15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3
• InChI Key： HELHQQJWPVCOCQ-UHFFFAOYSA-N
• SMILES： C(OCC1=C(OC2=CC=C(C)C=C2)N(C)N=C1C1=CC=CC=C1)(=O)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate

Recent Advances in the Study of [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate (CAS: 318247-57-3)

The compound [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate (CAS: 318247-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its pharmacokinetic properties and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phenoxy and chloroacetate moieties could significantly enhance the compound's binding affinity to specific enzyme targets, such as cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its anti-inflammatory properties, preliminary in vitro studies have indicated that this compound exhibits promising activity against certain cancer cell lines. Research conducted at the National Cancer Institute (NCI) revealed that [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate induces apoptosis in breast cancer cells through the modulation of the PI3K/Akt signaling pathway. These findings highlight its potential as a novel chemotherapeutic agent, warranting further investigation in preclinical models.

Another area of interest is the compound's role in antimicrobial therapy. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that derivatives of this pyrazole compound exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for the development of next-generation antimicrobial agents.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Current research efforts are also exploring the use of nanotechnology-based delivery systems to enhance the bioavailability and targeted delivery of this compound.

In conclusion, [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 2-chloroacetate (CAS: 318247-57-3) represents a versatile scaffold with broad therapeutic potential. Ongoing research is expected to provide deeper insights into its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual application in clinical settings.